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Compound of Interest

Compound Name: SK-J002-1n

Cat. No.: B15551895 Get Quote

Sodium Hydroxide (NaOH)
Sodium Hydroxide is a strong caustic base and is widely used in various industrial and

laboratory applications. The search results provided information on commercially available

Sodium Hydroxide solutions.

Properties of Sodium Hydroxide Solutions:

The following table summarizes the properties of Sodium Hydroxide solutions as found in the

search results.
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Property Description

Chemical Formula NaOH

Molar Mass 40.00 g/mol [1]

CAS Number 1310-73-2[2]

Synonyms Caustic Soda, Soda Lye, Sodium Hydrate[2]

Appearance Clear, Colorless, Liquid[2]

Density
Approximately 1 g/mL to 1.04 g/cm³ depending

on concentration[1][2]

Solubility Soluble in Water[2]

Storage Room Temperature[2]

Common Applications
Analytical chemistry, titrant in volumetric

analysis[1][3]

Experimental Protocols:

The search results did not provide detailed experimental protocols. However, they indicate that

Sodium Hydroxide solutions are used in volumetric analysis, a common laboratory method for

quantitative chemical analysis. One of the retrieved documents mentions that the concentration

of the solution was verified using a certified reference material (potassium hydrogen phthalate)

traceable to NIST standards, which is a standard procedure for quality control in analytical

chemistry.[1]

Signaling Pathways and Visualizations:

Sodium Hydroxide is a simple inorganic compound and does not have a specific biological

signaling pathway in the way that a drug or a complex organic molecule would. Its physiological

effects are primarily due to its high alkalinity, leading to non-specific corrosive effects on

tissues. Therefore, a signaling pathway diagram for Sodium Hydroxide is not applicable.

Due to the lack of information on a specific compound named "SK-J002-1n," the requested

diagrams for signaling pathways and experimental workflows cannot be created.
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Conclusion:

The identifier "SK-J002-1n" does not correspond to a known chemical compound in the

scientific literature. It is strongly indicated to be a product identifier for a Sodium Hydroxide

solution. It is recommended to verify the name and CAS number of the compound of interest to

obtain the desired technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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